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Compound of Interest

Compound Name: Sodium ionophore Il

Cat. No.: B1682789

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation and characterization of a
sodium-selective membrane incorporating the ionophore ETH2120. The protocols outlined
below are intended to serve as a comprehensive resource for researchers developing sodium-
selective electrodes (ISEs) for various applications, including biological fluid analysis and drug
development assays.

Principle of Operation

The sodium-selective membrane functions based on the principle of potentiometry. The core
component, ETH2120, is a neutral carrier ionophore that selectively binds sodium ions (Na*).
This ionophore is immobilized within a polyvinyl chloride (PVC) matrix. When the membrane is
in contact with a sample solution containing sodium ions, a selective complexation of Na* by
ETH2120 occurs at the membrane-solution interface. This selective binding creates a phase
boundary potential that is proportional to the logarithm of the sodium ion activity in the sample,
as described by the Nernst equation.[1] An ion-selective electrode measures this potential
difference against a reference electrode, allowing for the quantification of sodium
concentration.
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Experimental Workflow for Electrode Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medkoo.com [medkoo.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Creating a Sodium-
Selective Membrane with ETH2120]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1682789?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682789?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/13132
https://www.benchchem.com/product/b1682789#creating-a-sodium-selective-membrane-with-eth2120
https://www.benchchem.com/product/b1682789#creating-a-sodium-selective-membrane-with-eth2120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1682789#creating-a-sodium-selective-membrane-
with-eth2120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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